Cas no 14487-24-2 (Benzyl (2R)-2-hydroxy-3-methylbutanoate)

• Product Name: Benzyl (2R)-2-hydroxy-3-methylbutanoate
• CAS No: 14487-24-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2777826
• PubChem ID: 13908923
• Update Time: 2025-04-21

Benzyl (2R)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID90552346
• 14487-24-2
• SCHEMBL11821568
• Benzyl (2R)-2-hydroxy-3-methylbutanoate
• Benzyl (R)-2-hydroxy-3-methylbutanoate
• DTXCID20503129

• Inchi： 1S/C12H16O3/c1-9(2)11(13)12(14)15-8-10-6-4-3-5-7-10/h3-7,9,11,13H,8H2,1-2H3/t11-/m1/s1
• InChI Key： XANDRLFOMIFEFY-LLVKDONJSA-N
• SMILES： O[C@@H](C(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 208.109944368Da
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų